![molecular formula C18H29NO B4792029 1-[6-(4-methylphenoxy)hexyl]piperidine](/img/structure/B4792029.png)
1-[6-(4-methylphenoxy)hexyl]piperidine
Overview
Description
1-[6-(4-methylphenoxy)hexyl]piperidine, also known as MPHP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in 1960 and has since been used in various scientific research applications. MPHP is a potent psychoactive drug that acts as a stimulant and has been found to have similar effects to other stimulants such as amphetamines and cocaine.
Mechanism of Action
The exact mechanism of action of 1-[6-(4-methylphenoxy)hexyl]piperidine is not fully understood, but it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to increased energy, alertness, and euphoria.
Biochemical and Physiological Effects
This compound has been found to have similar effects to other stimulants such as amphetamines and cocaine. It increases heart rate, blood pressure, and body temperature. It also decreases appetite and causes insomnia. Long-term use of this compound can lead to addiction, psychosis, and other health problems.
Advantages and Limitations for Lab Experiments
1-[6-(4-methylphenoxy)hexyl]piperidine has advantages and limitations for lab experiments. Its advantages include its potency and ability to produce similar effects to other stimulants. However, its limitations include its potential for addiction and health problems, as well as the difficulty in controlling dosage and purity.
Future Directions
For research on 1-[6-(4-methylphenoxy)hexyl]piperidine include studying its potential as a treatment for ADHD, as well as its effects on the brain and behavior. Further research is also needed to understand the long-term effects of this compound use and its potential for addiction and health problems. Additionally, the development of new synthetic compounds with similar effects to this compound may lead to the discovery of new treatments for various neurological and psychiatric disorders.
Conclusion
In conclusion, this compound is a synthetic compound that has been used in various scientific research applications. Its synthesis method involves the reaction of 1-methylpiperidine with 1-bromo-6-(4-methylphenoxy)hexane in the presence of a base. This compound works by increasing the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased energy, alertness, and euphoria. It has advantages and limitations for lab experiments and has potential as a treatment for ADHD. Further research is needed to understand its effects on the brain and behavior, as well as its potential for addiction and health problems.
Scientific Research Applications
1-[6-(4-methylphenoxy)hexyl]piperidine has been used in various scientific research applications such as in the study of the central nervous system and the effects of stimulants on behavior. It has also been used in the study of drug addiction and as a potential treatment for attention deficit hyperactivity disorder (ADHD).
Properties
IUPAC Name |
1-[6-(4-methylphenoxy)hexyl]piperidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO/c1-17-9-11-18(12-10-17)20-16-8-3-2-5-13-19-14-6-4-7-15-19/h9-12H,2-8,13-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOYFTRPBMVSRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCCCCN2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.